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For Immediate Release

This technical guide provides a comprehensive analysis of the crystal structures of potassium
malonate derivatives, primarily focusing on potassium hydrogen malonate and potassium tri-

hydrogen di-malonate due to the availability of detailed crystallographic data. This document is

intended for researchers, scientists, and professionals in drug development seeking in-depth

structural information and experimental protocols related to these compounds. While

crystallographic data for dipotassium malonate is not readily available in public databases,

this guide offers a thorough examination of its acidic salt counterparts.

Executive Summary
Potassium malonates are salts of malonic acid that are of interest in various chemical and

pharmaceutical contexts. Understanding their crystal structure is crucial for predicting their

physical and chemical properties, and for their application in areas such as crystal engineering

and drug formulation. This guide synthesizes available crystallographic data, details the

experimental methodologies for their characterization, and provides visual representations of

the analytical workflow and key structural features. A notable finding is the unusual crystal

structure of potassium hydrogen malonate, which incorporates both malonic acid and malonate

ions within its lattice.
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The following tables summarize the key crystallographic parameters for potassium hydrogen

malonate and potassium tri-hydrogen di-malonate, derived from X-ray and neutron diffraction

studies.

Table 1: Crystallographic Data for Potassium Hydrogen Malonate (KHC₃H₂O₄)

Parameter Value

Formula KHC₃H₂O₄

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 8.489(6)

b (Å) 12.201(11)

c (Å) 9.658(7)

α (°) 90

β (°) 108.10(54)

γ (°) 90

Volume (Å³) 950.22

Z 4

Density (calculated) (g/cm³) 1.706

Table 2: Alternative Unit Cell for Potassium Hydrogen Malonate
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Parameter Value

Crystal System Monoclinic

Space Group Cm (probable)

a (Å) 9.52

b (Å) 11.61

c (Å) 4.79

α (°) 90

β (°) 92.6

γ (°) 90

Z 4

Table 3: Crystallographic Data for Potassium Tri-hydrogen Di-malonate (KH₃(C₃H₂O₄)₂)
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Parameter Value

Formula KH₃(C₃H₂O₄)₂

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 8.489(6)

b (Å) 12.201(11)

c (Å) 9.658(7)

α (°) 90

β (°) 108.10(54)

γ (°) 90

Volume (Å³) 950.22

Z 4

Density (calculated) (g/cm³) 1.706

Experimental Protocols
Synthesis and Crystallization of Potassium Hydrogen
Malonate
Single crystals of potassium hydrogen malonate can be prepared by mixing aqueous solutions

containing stoichiometric amounts of malonic acid and potassium hydroxide. The crystallization

is typically achieved through the slow evaporation of the solvent at room temperature.

An alternative method for preparing dipotassium malonate involves mixing aqueous solutions

of potassium hydroxide and malonic acid in a 3:1 molar ratio (a 50% excess of KOH). The

solvent is then evaporated by boiling until crystallization begins. Upon cooling to room

temperature and vigorous stirring, a solid mass is formed.
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X-ray Diffraction Data Collection and Structure
Refinement
The crystal structure of potassium hydrogen malonate was determined using single-crystal X-

ray diffraction. Zero-level precession photographs were taken with Molybdenum Kα radiation (λ

= 0.7107 Å) along the three principal axes. The diffraction symmetry was determined to be

2/mC-/-, which is consistent with the space groups Cm, C2, or C2/m.

For potassium tri-hydrogen di-malonate, the structure was solved by direct methods using X-

ray data and refined using neutron diffraction data. Neutron diffraction data were collected on a

four-circle diffractometer. The final refinement was carried out using least-squares methods

with anisotropic vibrational parameters.

Structural Analysis and Visualization
Crystal Structure of Potassium Hydrogen Malonate
A remarkable feature of the potassium hydrogen malonate crystal is the coexistence of both

neutral malonic acid molecules and doubly ionized malonate ions in equal numbers within the

same crystal lattice.[1] These two species are connected by strong hydrogen bonds in one

direction and by potassium ions in the other directions.[1] This represents a rare observation of

the simultaneous presence of a dicarboxylic acid and its corresponding dianion in a single

crystal.[1]

Diagrams
The following diagrams illustrate the experimental workflow for crystal structure analysis and

the logical relationships within the potassium hydrogen malonate structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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